Cas no 400878-02-6 (3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid)
400878-02-6 structure
Product Name:3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid
CAS No:400878-02-6
MF:C6H7N3O5
MW:201.136881113052
CID:879000
Update Time:2023-08-02
3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylicacid,5-ethoxy-4-nitro-(9CI)
- STL406656
- 5-ethoxy-4-nitro-1H-pyrazole-3-carboxylic acid
- 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid
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- Inchi： 1S/C6H7N3O5/c1-2-14-5-4(9(12)13)3(6(10)11)7-8-5/h2H2,1H3,(H,7,8)(H,10,11)
- InChI Key： BIRMXKBYQVCDSU-UHFFFAOYSA-N
- SMILES： O(CC)C1C(=C(C(=O)O)NN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.039
- Monoisotopic Mass: 201.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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